Cas no 1443306-23-7 (3-(4-butylphenyl)pentan-3-ol)

• Product Name: 3-(4-butylphenyl)pentan-3-ol
• CAS No: 1443306-23-7
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• MDL: MFCD20526648
• CID: 5160514
• Update Time: 2026-03-04

3-(4-butylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-butylphenyl)pentan-3-ol

• MDL： MFCD20526648
• Inchi： 1S/C15H24O/c1-4-7-8-13-9-11-14(12-10-13)15(16,5-2)6-3/h9-12,16H,4-8H2,1-3H3
• InChI Key： UCSITHJJSYEJLS-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=C(CCCC)C=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on 3-(4-butylphenyl)pentan-3-ol

3-(4-butylphenyl)pentan-3-ol: A Comprehensive Overview

The compound 3-(4-butylphenyl)pentan-3-ol (CAS No. 1443306-23-7) is an organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tertiary alcohols, characterized by its hydroxyl group (-OH) attached to a tertiary carbon atom. The molecule consists of a pentane chain substituted with a phenyl group at the third carbon, which is further substituted with a butyl group at the para position of the phenyl ring. This structural arrangement imparts 3-(4-butylphenyl)pentan-3-ol with distinct chemical and physical properties that make it valuable in diverse fields.

Recent studies have highlighted the potential of 3-(4-butylphenyl)pentan-3-ol in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its ability to undergo various chemical transformations. For instance, the compound has been utilized in Suzuki coupling reactions to construct complex aromatic systems, which are critical in drug discovery and material science. The presence of the hydroxyl group and the bulky butyl substituent provides opportunities for functionalization, enabling the creation of derivatives with tailored properties.

In terms of physical properties, 3-(4-butylphenyl)pentan-3-ol exhibits a melting point of approximately -20°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic synthesis protocols. The compound's stability under thermal and oxidative conditions has also been evaluated, revealing its resilience to degradation under mild reaction conditions. These attributes make it an ideal candidate for large-scale industrial applications.

The synthesis of 3-(4-butylphenyl)pentan-3-ol typically involves multi-step processes, including Friedel-Crafts alkylation followed by hydroxylation or reduction steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. For example, the use of palladium catalysts in cross-coupling reactions has enabled the precise construction of the phenolic backbone, ensuring high purity and yield.

From an application standpoint, 3-(4-butylphenyl)pentan-3-ol has found utility in the fragrance industry due to its pleasant odor profile. It serves as a key ingredient in perfumes and personal care products, contributing to their sensory appeal. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective reactions that are crucial in pharmaceutical manufacturing.

Recent research has also delved into the biological activity of 3-(4-butylphenyl)pentan-3-ol, particularly its potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are key players in inflammation pathways. These findings suggest that derivatives of this compound could be developed into novel therapeutic agents for treating inflammatory diseases such as arthritis and cardiovascular disorders.

In conclusion, 3-(4-butylphenyl)pentan-3-ol (CAS No. 1443306-23-7) is a versatile compound with a rich potential for innovation across multiple domains. Its unique structure, coupled with favorable physical properties and recent advancements in synthesis techniques, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its functionality, this compound is poised to play an increasingly significant role in shaping future technologies and therapies.